Cas no 313952-20-4 (3-(3-Methoxy-4-hydroxyphenyl)lactic acid)

• Product Name: 3-(3-Methoxy-4-hydroxyphenyl)lactic acid
• CAS No: 313952-20-4
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• MDL: MFCD30471858
• CID: 5611398
• PubChem ID: 13279656
• Update Time: 2026-03-11

3-(3-Methoxy-4-hydroxyphenyl)lactic acid Chemical and Physical Properties

Names and Identifiers

• W12319
• (S)-2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoicacid
• (2S)-2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
• 3-(3-Methoxy-4-hydroxyphenyl)lactic acid
• MFCD30471858
• (S)-2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
• 313952-20-4

• MDL： MFCD30471858
• Inchi： 1S/C10H12O5/c1-15-9-5-6(2-3-7(9)11)4-8(12)10(13)14/h2-3,5,8,11-12H,4H2,1H3,(H,13,14)/t8-/m0/s1
• InChI Key： SVYIZYRTOYHQRE-QMMMGPOBSA-N
• SMILES： O[C@H](C(=O)O)CC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87Ų

Additional information on 3-(3-Methoxy-4-hydroxyphenyl)lactic acid

3-(3-Methoxy-4-hydroxyphenyl)lactic acid: A Comprehensive Overview

3-(3-Methoxy-4-hydroxyphenyl)lactic acid (CAS No. 313952-20-4) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its potential therapeutic applications and intriguing chemical properties. This compound, also known as MHP-lactic acid, is a derivative of lactic acid with a substituted phenyl ring. The presence of the methoxy and hydroxy groups on the phenyl ring imparts distinct characteristics that make it a valuable subject of research.

The chemical structure of 3-(3-Methoxy-4-hydroxyphenyl)lactic acid is characterized by a carboxylic acid group attached to a chiral carbon atom, which is also bonded to a hydroxymethyl group and a substituted phenyl ring. The methoxy and hydroxy groups on the phenyl ring contribute to its solubility and reactivity, making it an interesting candidate for various applications in drug development and biochemical studies.

Recent studies have highlighted the potential of 3-(3-Methoxy-4-hydroxyphenyl)lactic acid in several areas. One notable application is in the field of neuroprotection. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that MHP-lactic acid could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 3-(3-Methoxy-4-hydroxyphenyl)lactic acid has been investigated for its anti-inflammatory and antioxidant activities. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines. These properties make it a potential therapeutic agent for conditions characterized by chronic inflammation, such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of MHP-lactic acid has also been studied to understand its behavior in biological systems. Research conducted by a team at the University of California, Los Angeles (UCLA) revealed that this compound has good bioavailability and stability in physiological conditions. This favorable pharmacokinetic profile supports its potential use as an oral or injectable therapeutic agent.

In terms of synthetic methods, several approaches have been developed to produce 3-(3-Methoxy-4-hydroxyphenyl)lactic acid. One common method involves the condensation of 3-methoxy-4-hydroxybenzaldehyde with glycolic acid followed by reduction. Another approach involves the enzymatic synthesis using lactic acid bacteria, which can produce this compound with high enantiomeric purity. These synthetic routes provide flexibility in large-scale production and ensure consistent quality for pharmaceutical applications.

The safety profile of MHP-lactic acid has been evaluated through various toxicity studies. In vitro and in vivo experiments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(3-Methoxy-4-hydroxyphenyl)lactic acid (CAS No. 313952-20-4) is a multifaceted compound with promising applications in neuroprotection, anti-inflammation, and antioxidant therapy. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for scientists and clinicians alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.